Cas no 145326-60-9 (1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one)

1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one structure
145326-60-9 structure
Product Name:1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one
CAS No:145326-60-9
MF:C9H8F2OS
MW:202.221028327942
CID:829508
Update Time:2025-09-18

1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(difluoromethylthio)phenyl)ethanone
    • 1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
    • 1-(4-((Difluoromethyl)thio)phenyl)ethanone
    • NE16497
    • 1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one
    • Inchi: 1S/C9H8F2OS/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-5,9H,1H3
    • InChI Key: PJZYCTROGSSATA-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1C=CC(C(C)=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.4

1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D260980-10mg
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9
10mg
$ 50.00 2022-06-05
TRC
D260980-50mg
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9
50mg
$ 185.00 2022-06-05
TRC
D260980-100mg
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9
100mg
$ 275.00 2022-06-05
Enamine
EN300-79703-0.05g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
0.05g
$173.0 2023-02-12
Enamine
EN300-79703-0.1g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
0.1g
$257.0 2023-02-12
Enamine
EN300-79703-0.25g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
0.25g
$367.0 2023-02-12
Enamine
EN300-79703-0.5g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
0.5g
$579.0 2023-02-12
Enamine
EN300-79703-1.0g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
1.0g
$743.0 2023-02-12
Enamine
EN300-79703-2.5g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
2.5g
$1454.0 2023-02-12
Enamine
EN300-79703-5.0g
1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
145326-60-9 95%
5.0g
$2152.0 2023-02-12
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